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Compound of Interest

Compound Name:
Pentakis(dimethylamino)tantalum(

V)

Cat. No.: B008851 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of reactive

organometallic compounds is paramount. This document provides immediate and essential

safety protocols, operational guidance, and disposal plans for

Pentakis(dimethylamino)tantalum(V) (PDMAT). Adherence to these procedures is critical to

ensure personal safety and maintain a secure laboratory environment.

Chemical Identifier:

Name: Pentakis(dimethylamino)tantalum(V)

Synonyms: PDMAT, TADMA, Ta(NMe₂)₅, Tantalum dimethylamide[1][2]

CAS Number: 19824-59-0[2]

Hazard Identification and Safety Summary
Pentakis(dimethylamino)tantalum(V) is a highly reactive and hazardous compound requiring

stringent safety measures. It is a water-reactive and flammable solid that can cause severe

skin burns and eye damage.[1][3] The primary hazards are summarized in the table below.
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Hazard Classification Description
Precautionary Statement
Codes

Flammable Solid Flammable solid.[2] H228

Water-Reactive

In contact with water, it

releases flammable gases that

may ignite spontaneously.[3]

H260

Skin Corrosion
Causes severe skin burns.[3]

[4]
H314

Eye Damage
Causes serious eye damage.

[4]
H318

Signal Word: Danger[2][5]

Personal Protective Equipment (PPE)
Strict adherence to the use of appropriate Personal Protective Equipment (PPE) is mandatory

when handling Pentakis(dimethylamino)tantalum(V). The following table outlines the

required PPE.
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Body Part Required PPE
Specifications and
Recommendations

Hands Chemical-resistant gloves
Neoprene or nitrile rubber

gloves are recommended.[4]

Eyes/Face Safety goggles and face shield

Chemical splash goggles or a

face shield must be worn.[2][4]

Contact lenses should not be

worn.[4]

Body Flame-resistant lab coat
A long-sleeved, flame-resistant

lab coat is necessary.[6]

Respiratory Respirator (as needed)

Use in a well-ventilated fume

hood.[6] If exposure through

inhalation is possible,

respiratory protection

equipment is recommended.[4]

A type P3 (EN 143) respirator

cartridge may be appropriate.

[2]

Experimental Protocol: Safe Handling of
Pentakis(dimethylamino)tantalum(V)
This protocol details the step-by-step procedure for safely handling

Pentakis(dimethylamino)tantalum(V) in a laboratory setting.

1. Preparation and Engineering Controls:

Work must be conducted in a well-ventilated laboratory, specifically within a certified

chemical fume hood.[4][6]

An inert atmosphere glovebox is the preferred environment for handling this air and

moisture-sensitive compound.[1][7]
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Ensure that an emergency eye wash station and safety shower are readily accessible in the

immediate vicinity of the work area.[4]

All glassware and equipment must be thoroughly dried and purged with an inert gas (e.g.,

argon or nitrogen) before use.

2. Handling Procedure:

Before handling, ensure all required PPE is correctly worn.

The compound should be handled and stored under an inert gas.[8]

Avoid all contact with moisture, as it reacts violently with water to release flammable gases.

[8]

Keep away from heat, sparks, open flames, and hot surfaces. No smoking is permitted in the

handling area.[5][9]

Ground and bond the container and receiving equipment to prevent static discharge.[5]

Use explosion-proof electrical, ventilating, and lighting equipment.[5]

Avoid the formation of dust.[4] Do not breathe dust.[4]

3. In Case of Exposure:

Skin Contact: Immediately take off all contaminated clothing. Rinse the affected skin with

plenty of water and soap.[3][4] Seek immediate medical attention.[4]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

removing contact lenses if present and easy to do so.[4] Seek immediate medical attention.

[4]

Inhalation: Move the person to fresh air and keep them comfortable for breathing.[9] Seek

immediate medical attention.[9]

Ingestion: Rinse the mouth with water. Do NOT induce vomiting.[8] Seek immediate medical

attention.[4][8]
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Waste Disposal Plan
Proper disposal of Pentakis(dimethylamino)tantalum(V) and contaminated materials is

crucial to prevent environmental contamination and ensure safety.

1. Quenching of Reactive Waste:

Small amounts of residual Pentakis(dimethylamino)tantalum(V) should be carefully

quenched. This should be done in a fume hood.

Slowly add the reactive waste to a cooled, stirred, and less reactive solvent such as

isopropanol.

After the initial reaction subsides, slowly add a mixture of isopropanol and water to ensure

complete decomposition.

The final solution should be neutralized before disposal.

2. Disposal of Contaminated Materials:

All materials that have come into contact with Pentakis(dimethylamino)tantalum(V), such

as gloves, weighing paper, and pipette tips, should be collected in a designated, sealed

container.

This container should be clearly labeled as "Hazardous Waste: Tantalum-containing, Water-

Reactive."

3. Final Disposal:

Dispose of all waste in a safe manner in accordance with local, state, and federal

regulations.[4][8]

Do not dispose of waste into the sewer system.[4]

All waste should be handled by a licensed waste disposal facility.[4]
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Workflow for Handling
Pentakis(dimethylamino)tantalum(V)

Workflow for Handling Pentakis(dimethylamino)tantalum(V)

Preparation

Handling

Waste Disposal Emergency Procedures

Don Appropriate PPE

Prepare Inert Atmosphere
(Glovebox or Fume Hood)

Ensure Dry Glassware
and Equipment

Transfer Compound
Under Inert Gas

Perform Experiment

Spill Personal ExposureQuench Reactive Waste Collect Contaminated
Materials

Label Hazardous Waste

Dispose via Licensed Facility

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b008851?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b008851?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: A logical workflow for the safe handling and disposal of

Pentakis(dimethylamino)tantalum(V).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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